Cas no 52756-38-4 (Benzene, 2-chloro-1-(1,1-dimethylethyl)-4-nitro-)

• Product Name: Benzene, 2-chloro-1-(1,1-dimethylethyl)-4-nitro-
• CAS No: 52756-38-4
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 1579288
• PubChem ID: 21097451
• Update Time: 2025-04-21

Benzene, 2-chloro-1-(1,1-dimethylethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-chloro-1-(1,1-dimethylethyl)-4-nitro-
• 1-tert-Butyl-2-chloro-4-nitro-benzene
• 1-tert-Butyl-2-chloro-4-nitrobenzene
• DTXSID901254728
• 1-(tert-Butyl)-2-chloro-4-nitrobenzene
• DB-089400
• SCHEMBL4641866
• G10203
• XNMDZURUVCTLPB-UHFFFAOYSA-N
• 2-Chloro-1-(1,1-dimethylethyl)-4-nitrobenzene
• 52756-38-4
• 2-chloro-4-nitro-1-(tert-butyl)benzene
• MFCD27924905

• Inchi： 1S/C10H12ClNO2/c1-10(2,3)8-5-4-7(12(13)14)6-9(8)11/h4-6H,1-3H3
• InChI Key： XNMDZURUVCTLPB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.05576
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes